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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential energy surface (PES)

of the bromine dioxide dimer (Br₂O₂), based on high-level ab initio quantum mechanical

calculations. Understanding the intricate PES of this molecule is crucial for elucidating its role in

atmospheric chemistry and for potential applications in various chemical processes. This

document summarizes the key stationary points on the Br₂O₂ PES, including different isomers

and conformers, presenting their geometric parameters and relative stabilities. Detailed

computational methodologies are provided to ensure the reproducibility of the presented data.

Relative Stabilities of Br₂O₂ Isomers
Ab initio calculations have identified three primary isomers of Br₂O₂: the peroxide form

(BrOOBr), the bromine bromite form (BrOBrO), and the structure with a bromine-bromine bond

(BrBrO₂). High-level electronic structure calculations at the coupled-cluster level with a

correction for triples, extrapolated to the complete basis set limit, have established the relative

stabilities of these isomers at 298 K. The BrOOBr isomer is predicted to be the most stable.

Table 1: Relative Energies of Br₂O₂ Isomers at 298 K
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Isomer Relative Energy (kcal/mol)

BrOOBr 0.00

BrBrO₂ 8.5

BrOBrO 9.3

This data is based on high-level ab initio electronic structure calculations[1].

Conformational Analysis of the Most Stable Isomer:
BrOOBr
Further computational studies have focused on the most stable BrOOBr isomer, revealing the

existence of three distinct conformers: cis, trans, and a non-planar twist form. The geometries

of these conformers have been optimized using the coupled-cluster with single, double, and

perturbative triple excitations (CCSD(T)) method with the correlation-consistent polarized

valence triple-zeta (cc-pVTZ) and augmented correlation-consistent polarized valence triple-

zeta (aug-cc-pVTZ) basis sets. The non-planar twist conformer is found to be the global

minimum on the Br₂O₂ potential energy surface.

Optimized Geometries and Relative Energies of BrOOBr
Conformers
The optimized geometrical parameters and relative energies of the cis, trans, and twist

conformers of BrOOBr are presented in Table 2. These calculations provide a detailed picture

of the local minima on the BrOOBr potential energy surface.

Table 2: Optimized Geometrical Parameters and Relative Energies of BrOOBr Conformers at

the CCSD(T) Level of Theory
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Parameter Basis Set twist trans cis

Relative Energy

(kcal/mol)
cc-pVTZ 0.00 4.96 10.67

aug-cc-pVTZ 0.00 4.33 9.54

r(O-O) (Å) cc-pVTZ 1.443 1.442 1.441

aug-cc-pVTZ 1.448 1.447 1.446

r(Br-O) (Å) cc-pVTZ 1.868 1.869 1.871

aug-cc-pVTZ 1.870 1.871 1.873

∠(Br-O-O) (°) cc-pVTZ 108.6 108.7 108.9

aug-cc-pVTZ 108.4 108.5 108.7

τ(Br-O-O-Br) (°) cc-pVTZ 82.1 180.0 0.0

aug-cc-pVTZ 82.4 180.0 0.0

Note: While extensive searches were conducted, detailed optimized geometries for the BrBrO₂

and BrOBrO isomers and data on the transition states connecting the BrOOBr conformers were

not available in the reviewed literature.

Computational Methodologies
The data presented in this guide are derived from rigorous ab initio calculations. The following

section details the computational protocols employed in the cited studies.

Isomer Relative Energy Calculations
The relative energies of the Br₂O₂ isomers (BrOOBr, BrBrO₂, and BrOBrO) were determined

using high-level ab initio electronic structure calculations. These calculations employed the

coupled-cluster theory with a correction for triple excitations, and the results were extrapolated

to the complete basis set limit to ensure high accuracy.

BrOOBr Conformer Geometry Optimization
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The geometries of the cis, trans, and twist conformers of BrOOBr were optimized using the

coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method. Two

different basis sets were utilized for these calculations:

cc-pVTZ (correlation-consistent polarized valence triple-zeta): A widely used basis set that

provides a good balance between accuracy and computational cost.

aug-cc-pVTZ (augmented correlation-consistent polarized valence triple-zeta): This basis set

includes diffuse functions to better describe the electron density far from the atomic nuclei,

which is important for accurate energy and property calculations.

The geometry optimizations were performed by finding the stationary points on the potential

energy surface corresponding to the energy minima for each conformer.

Visualization of the Br₂O₂ Isomer Energy Landscape
To provide a clear visual representation of the relative stabilities of the Br₂O₂ isomers, the

following diagram illustrates their energy levels.
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Analysis of Potential Energy Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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